1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine

• IUPAC Name: 1-cyclopentyl-4-[(2,3-dimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C18H28N2O2/c1-21-17-9-5-6-15(18(17)22-2)14-19-10-12-20(13-11-19)16-7-3-4-8-16/h5-6,9,16H,3-4,7-8,10-14H2,1-2H3
• InChI Key: LIYKHZAQGJJBTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C3CCCC3
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

1-Cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine, also known as PEP-005, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer research. PEP-005 is a member of the piperazine family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine has been shown to have potential applications in cancer research. Specifically, it has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for the development of cancer therapies.

Mechanism of Action

1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine acts by activating protein kinase C (PKC), an enzyme that plays a crucial role in cell signaling pathways. Activation of PKC leads to the activation of downstream signaling pathways that ultimately result in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, it has been found to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine is its specificity for cancer cells. It has been found to have minimal toxicity to normal cells, making it a promising candidate for the development of cancer therapies. However, one of the limitations of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine. One area of focus is the development of more efficient synthesis methods to increase the yield of the compound. Another area of focus is the development of formulations that improve the solubility of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine, making it easier to work with in lab experiments. Additionally, further research is needed to explore the potential applications of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine in the treatment of inflammatory diseases and other conditions. Finally, more studies are needed to fully understand the mechanism of action of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine and its effects on different types of cancer cells.

Synthesis Methods

The synthesis of 1-cyclopentyl-4-(2,3-dimethoxybenzyl)piperazine involves the reaction of 1-cyclopentylpiperazine with 2,3-dimethoxybenzyl chloride in the presence of a base. The resulting product is then purified using column chromatography. The overall yield of the synthesis method is approximately 50%.